Cas no 1214359-70-2 (2,3,3',5,6-Pentafluoro-4-methylbiphenyl)

• Product Name: 2,3,3',5,6-Pentafluoro-4-methylbiphenyl
• CAS No: 1214359-70-2
• MF: C₁₃H₇F₅
• MW: 258.186701059341
• CID: 4998242
• Update Time: 2025-10-21

2,3,3',5,6-Pentafluoro-4-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3,3',5,6-Pentafluoro-4-methylbiphenyl

• Inchi： 1S/C13H7F5/c1-6-10(15)12(17)9(13(18)11(6)16)7-3-2-4-8(14)5-7/h2-5H,1H3
• InChI Key： MEQODIXDVSQGDJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C)C(=C(C=1C1C=CC=C(C=1)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 269
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 2,3,3',5,6-Pentafluoro-4-methylbiphenyl

2,3,3',5,6-Pentafluoro-4-methylbiphenyl: A Comprehensive Overview

The compound 2,3,3',5,6-pentafluoro-4-methylbiphenyl, with the CAS number 1214359-70-2, is a highly fluorinated aromatic compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a biphenyl framework with five fluorine atoms and a methyl group strategically positioned at the 4th position of one of the benzene rings. The presence of multiple fluorine atoms imparts distinct chemical and physical properties to this compound, making it valuable in fields such as materials science, pharmaceuticals, and electronics.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 2,3,3',5,6-pentafluoro-4-methylbiphenyl in the development of advanced materials. For instance, researchers have explored its potential as a building block for high-performance polymers and liquid crystal displays (LCDs). The fluorine atoms in the molecule contribute to its high thermal stability and low surface energy, which are desirable traits for applications requiring resistance to harsh environmental conditions.

In the pharmaceutical industry, 2,3,3',5,6-pentafluoro-4-methylbiphenyl has been investigated as a precursor for drug development. Its structure allows for easy functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic properties. Recent advancements in medicinal chemistry have demonstrated how such fluorinated compounds can enhance drug efficacy by improving bioavailability and reducing toxicity.

The synthesis of 2,3,3',5,6-pentafluoro-4-methylbiphenyl typically involves multi-step reactions that require precise control over reaction conditions. Fluorination is often achieved through electrophilic substitution or nucleophilic aromatic substitution methods. Researchers have optimized these processes to improve yield and purity, ensuring that the compound meets the stringent requirements of modern industrial applications.

Beyond its direct applications, 2,3,3',5,6-pentafluoro-4-methylbiphenyl serves as a valuable model compound for studying fluorine chemistry. Its electronic properties make it an ideal candidate for exploring interactions between fluorine atoms and other functional groups in aromatic systems. Such studies contribute to our fundamental understanding of chemical bonding and reactivity.

In terms of environmental impact, there is growing interest in understanding how compounds like 2,3,3',5,6-pentafluoro-4-methylbiphenyl behave in natural systems. While their high stability makes them excellent candidates for durable materials, it also raises questions about their persistence in the environment. Ongoing research aims to assess their biodegradability and potential ecological effects.

In conclusion,
The compound
CAS No 1214359-70-2
represents a fascinating intersection of chemistry and technology. Its unique properties make it indispensable across various industries while presenting opportunities for further scientific exploration. As research continues to uncover new applications and insights into its behavior,
2
,
3
,
3'
,
5
,
6-pentafluoro-4-methylbiphenyl will undoubtedly remain a key focus in both academic and industrial settings.